3-(2-phenylethoxy)-6H-benzo[c]chromen-6-one

• IUPAC Name: 3-(2-phenylethoxy)benzo[c]chromen-6-one
• InChI: InChI=1S/C21H16O3/c22-21-19-9-5-4-8-17(19)18-11-10-16(14-20(18)24-21)23-13-12-15-6-2-1-3-7-15/h1-11,14H,12-13H2
• InChI Key: DGKQIOGAEKFVCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCOC2=CC3=C(C=C2)C4=CC=CC=C4C(=O)O3
• Molecular Formula: C21H16O3
• Molecular Weight: 316.3 g/mol

Description

3-(2-phenylethoxy)-6H-benzo[c]chromen-6-one is a synthetic compound that belongs to the family of benzochromene derivatives. It is commonly referred to as PB28 and has been the subject of extensive scientific research due to its potential therapeutic applications. PB28 has been shown to exhibit anticancer, anti-inflammatory, and analgesic properties, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of PB28 is not fully understood, but it is believed to act through multiple pathways. PB28 has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE-5), which are involved in the regulation of inflammation and cancer cell proliferation. PB28 has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
PB28 has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cancer cell proliferation, the induction of apoptosis, the inhibition of inflammation, and the modulation of oxidative stress. PB28 has also been shown to exhibit analgesic effects, making it a potential candidate for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

PB28 has several advantages for use in lab experiments, including its high purity and yield, its well-established synthesis method, and its ability to exhibit a range of therapeutic properties. However, PB28 also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on PB28, including the development of novel drug formulations, the investigation of its potential use in combination with other therapeutic agents, and the further elucidation of its mechanism of action. Additionally, further research is needed to fully understand the toxicity and safety profile of PB28, as well as its potential side effects.

Synthesis Methods

The synthesis of PB28 involves the condensation of 2-hydroxy-3-phenoxybenzaldehyde with 2-phenylethylamine in the presence of a base catalyst. The resulting product is then subjected to cyclization under acidic conditions to yield PB28. The synthesis of PB28 has been optimized to produce high yields and purity, making it suitable for further research and development.

Scientific Research Applications

PB28 has been extensively studied for its potential therapeutic applications in various fields of medicine. In cancer research, PB28 has been shown to exhibit potent anticancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. PB28 has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer treatment.
In addition to its anticancer properties, PB28 has also been shown to exhibit anti-inflammatory and analgesic effects. PB28 has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, making it a potential therapeutic agent for the treatment of inflammatory conditions such as rheumatoid arthritis and multiple sclerosis. PB28 has also been shown to exhibit analgesic properties, making it a potential candidate for the treatment of chronic pain.